Cas no 2411288-20-3 (N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide)

• Product Name: N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide
• CAS No: 2411288-20-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5453922
• PubChem ID: 146083766
• Update Time: 2025-10-20

N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[1-Methyl-2-(tetrahydro-2H-pyran-4-yl)ethyl]-2-butynamide
• EN300-26573866
• Z2013766747
• N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide
• 2411288-20-3
• N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide

• Inchi： 1S/C12H19NO2/c1-3-4-12(14)13-10(2)9-11-5-7-15-8-6-11/h10-11H,5-9H2,1-2H3,(H,13,14)
• InChI Key： CCVUWGUNZACOIF-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CC(C)NC(C#CC)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.24±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide

Recent Advances in the Study of N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide (CAS: 2411288-20-3): A Comprehensive Research Brief

In recent years, the compound N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide (CAS: 2411288-20-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a detailed overview of its synthesis, biological activity, and potential clinical implications.

The synthesis of N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring an oxan-4-yl group and a but-2-ynamide moiety, contributes to its unique reactivity and interaction with biological targets. Researchers have employed NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity, ensuring reproducibility in further studies.

Biological evaluations of N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide have revealed its potential as a modulator of key cellular pathways. In vitro studies demonstrate its ability to inhibit specific enzymes involved in inflammatory responses, suggesting its utility in treating chronic inflammatory diseases. Additionally, preliminary data from cell-based assays indicate that the compound may exhibit anti-proliferative effects against certain cancer cell lines, though further mechanistic studies are required to elucidate its mode of action.

Pharmacokinetic studies of N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide have also been conducted to assess its bioavailability and metabolic stability. Results indicate moderate oral bioavailability and a favorable metabolic profile, making it a viable candidate for further preclinical development. However, challenges such as solubility and formulation optimization remain to be addressed to enhance its therapeutic potential.

In conclusion, N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide (CAS: 2411288-20-3) represents a promising compound with diverse biological activities. Its optimized synthesis, coupled with its potential therapeutic applications, positions it as a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action, improving its pharmacokinetic properties, and exploring its efficacy in animal models. The continued investigation of this compound may pave the way for novel treatments in inflammation and oncology.